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‘ Compound of Interest

Cat. No.: B12984236

Compound Name: 2-Chloro-3,6-difluoropyridine

Get Quote

Emergency Response & Immediate Action

Crucial: If you are currently managing a spill or exposure, follow this immediate protocol before

consulting the detailed disposal guide.

Scenario

Immediate Action

Skin Contact

Wash immediately with soap and water for 15+
minutes. Remove contaminated clothing.[1]
Fluorinated pyridines can be absorbed transdermally.

Eye Contact

Rinse cautiously with water for 15 minutes. Remove
contact lenses if present. Seek medical attention

immediately.

Evacuate area. Wear Nitrile + Neoprene double

Spill (<50 mL) gloves and a respirator. Absorb with vermiculite or
sand. DO NOT use combustible materials (sawdust).
Use Dry Chemical, COz2, or Alcohol-resistant foam.

Fire Do not use a solid water stream (may scatter the
chemical).
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Chemical Identity & Hazard Profile

Proper disposal begins with accurate identification. This compound is a halogenated heterocyclic
building block often used in late-stage drug functionalization.

¢ Chemical Name: 2-Chloro-3,6-difluoropyridine[2][3][4][5][6]

e CAS Number: 1807031-39-5[3][5]

¢ Molecular Formula: CsH2CIF2N[3][7]

* Molecular Weight: 149.53 g/mol [3][8]

o Physical State: Liquid (Colorless to pale yellow)

o Key Hazards (GHS):
o H226: Flammable liquid and vapor (Predicted based on analogs).
o H315/H319: Causes skin and serious eye irritation.[7]
o H335: May cause respiratory irritation.[7]

o EUHO018: In use, may form flammable/explosive vapor-air mixture.

Waste Classification (RCRA & EPA)

Before disposal, the waste stream must be characterized to ensure regulatory compliance.

Parameter Classification Rationale

Flash point is typically <60°C for

RCRA Code D001 (Ignitable) o . o
similar fluorinated pyridines.
Contains Chlorine (Cl) and

Halogen Content Halogenated Organic Fluorine (F). Must NOT be mixed
with non-halogenated solvents.
Must be treated via high-

EPA Category Hazardous Waste temperature incineration with acid

gas scrubbing.
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Critical Note: Due to the presence of Fluorine, this waste stream generates Hydrofluoric Acid (HF) upon

combustion. It must be flagged for incinerators equipped with wet scrubbers.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The "Golden Rule")

Objective: Prevent dangerous cross-reactivity and ensure the waste is acceptable for incineration.
» Select the Primary Container: Use a High-Density Polyethylene (HDPE) jerrycan.

o Why? Fluorinated compounds can degrade certain seals or glass over time if trace HF is
generated via hydrolysis. HDPE offers broad chemical resistance.

e Segregate Strictly:

o DO: Mix with other compatible Halogenated Solvents (e.g., DCM, Chloroform) if your facility allows
commingling.

o DO NOT: Mix with Strong Oxidizers (Nitric Acid, Peroxides) or Strong Bases (Sodium Hydroxide).
Pyridines can react exothermically with strong acids.

o DO NOT: Mix with Aqueous Waste. Keep this stream organic.

Phase 2: Packaging & Labeling

« Fill Limit: Fill container only to 90% capacity to allow for vapor expansion.
e Labeling: Apply a hazardous waste label immediately upon the first addition of waste.
o Required Fields:
= Full Chemical Name: "2-Chloro-3,6-difluoropyridine" (No abbreviations).[2][6]

= Hazard Checkbox: "Flammable" and "Toxic".
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= Constituents: "Halogenated Pyridines, Fluorinated Organics".

e Secondary Containment: Place the HDPE container inside a secondary tray (polypropylene) to catch
potential drips.

Phase 3: Spill Cleanup Disposal

If disposing of spill debris (vermiculite/sand):
o Collect debris into a wide-mouth HDPE jar with a screw-top lid.
o Label as "Solid Debris Contaminated with 2-Chloro-3,6-difluoropyridine”.

o Seal the lid with parafilm to prevent vapor escape during transport.

Phase 4: Final Hand-off

Transfer the container to your facility’s Environmental Health & Safety (EHS) team or a licensed
hazardous waste contractor (e.g., Veolia, Clean Harbors).

+ Manifest Declaration: Ensure the manifest explicitly states "Organic Liquid, Flammable, Toxic,
Halogenated (Contains Fluorine)."

The Scientific "Why": Incineration Mechanics

Why can't this just go into a standard solvent drum?

1. The Fluorine Factor (HF Generation) When 2-Chloro-3,6-difluoropyridine is incinerated, the
Carbon-Fluorine (C-F) bonds break. Unlike chlorinated compounds which form HCI, fluorinated
compounds generate Hydrogen Fluoride (HF) gas.

Standard incinerators may suffer refractory lining damage from HF. Specialized facilities use wet
scrubbers (using Ca(OH)2 or NaOH) to neutralize the HF gas into Calcium Fluoride (CaFz) or Sodium
Fluoride (NaF) precipitate before exhaust release.

2. Thermal Stability The pyridine ring is aromatic and stable. To ensure 99.99% destruction removal
efficiency (DRE), the incinerator must operate at >1100°C with a residence time of at least 2 seconds.
Lower temperatures risk releasing Products of Incomplete Combustion (PICs), which can be more toxic
than the parent compound.

Decision Matrix: Waste Stream Logic
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The following diagram illustrates the decision logic for disposing of 2-Chloro-3,6-difluoropyridine to
ensure it reaches the correct destruction facility.

Waste Generation:
2-Chloro-3,6-difluoropyridine

Is the waste Liquid or Solid?

YN\

Liquid Waste Solid/Spill Debris

;

Mixed with Aqueous or Oxidizers?

Y

Container: Wide-mouth
HDPE Jar

Segregate into STOP: Separate Immediately.
Halogenated Organic Stream Do NOT mix incompatible streams.

Container: HDPE Jerrycan
(No Glass/Metal)

N

Label: 'Flammable, Toxic,
Halogenated (Fluorine)'

Disposal: High-Temp Incineration

(w/ Acid Gas Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of fluorinated pyridine waste.
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hasth

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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